Cas no 1805294-47-6 (2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1805294-47-6
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4885444
• Update Time: 2025-06-10

2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-2-4-6(10)3(7(11)12)1-5(16-4)8(13,14)15/h1,7H,2H2
• InChI Key： MJHQIRPNMMTQGI-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)F)=CC(C(F)(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine

Introduction to 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1805294-47-6)

2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine, identified by its CAS number 1805294-47-6, is a highly versatile and synthetically valuable heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a core structural motif in numerous biologically active molecules, and its unique substitution pattern makes it an attractive building block for the development of novel chemical entities.

The molecular structure of 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine features a pyridine ring substituted with a bromomethyl group at the 2-position, a difluoromethyl group at the 4-position, a fluoro atom at the 3-position, and a trifluoromethyl group at the 6-position. This combination of substituents endows the compound with distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that fluorine substitution can significantly modulate the pharmacokinetic and pharmacodynamic properties of molecules. For instance, the introduction of difluoromethyl and trifluoromethyl groups can improve binding affinity to biological targets and resistance to enzymatic degradation. The bromomethyl functionality further extends the synthetic utility of this compound, allowing for facile introduction of various nucleophiles through cross-coupling reactions.

One of the most compelling applications of 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine is in the synthesis of bioactive molecules. Researchers have leveraged its reactive bromomethyl group to construct complex scaffolds that mimic natural products or target specific biological pathways. For example, recent studies have shown its utility in generating novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine core is particularly well-suited for interactions with protein targets, making it an ideal scaffold for drug discovery efforts.

The agrochemical industry has also recognized the potential of this compound as a precursor for developing next-generation pesticides. Fluorinated pyridines are known to exhibit potent activity against a wide range of pests while maintaining environmental safety. The structural features of 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine, including its multiple fluorine substituents, contribute to its efficacy as an intermediate in pesticide formulations. By modifying its structure further, chemists can fine-tune its biological activity to meet specific agricultural needs.

Advances in synthetic methodologies have further enhanced the accessibility and utility of 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient functionalization at multiple positions within the pyridine ring. These methods allow for precise control over regioselectivity, enabling chemists to construct complex molecules with high fidelity. Such advancements have accelerated the pace of drug discovery and material science research.

The role of computational chemistry in optimizing derivatives of 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and metabolic stability, guiding medicinal chemists in designing more effective compounds. By integrating experimental data with computational insights, researchers can rapidly screen large libraries of analogs and identify promising candidates for further development.

Future directions in the study of this compound may focus on exploring its potential in other therapeutic areas, such as antiviral or antimicrobial applications. The unique structural features present in its molecule make it a compelling candidate for developing novel treatments against emerging infectious diseases. Additionally, green chemistry principles may be applied to improve synthetic routes, reducing environmental impact while maintaining high yields and purity.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1805294-47-6) represents a cornerstone in modern synthetic chemistry, with far-reaching implications for pharmaceuticals and agrochemicals. Its versatile structure and reactivity make it an indispensable tool for chemists seeking to develop innovative solutions to global health challenges. As research continues to uncover new applications for this compound, its importance is only expected to grow.